Cas no 2770895-88-8 (rac-methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate)

• Product Name: rac-methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate
• CAS No: 2770895-88-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5560535
• PubChem ID: 100999513
• Update Time: 2025-07-22

rac-methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-azido-3-hydroxy-, methyl ester, (1R,3S,4S)-
• rac-methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate

• Inchi： 1S/C8H13N3O3/c1-14-8(13)5-2-3-6(10-11-9)7(12)4-5/h5-7,12H,2-4H2,1H3/t5-,6+,7?/m1/s1
• InChI Key： ZUHPYYPMHWSMQW-JEAXJGTLSA-N
• SMILES： C1([C@@H](N=[N+]=[N-])CC[C@@H](C(OC)=O)C1)O

Additional information on rac-methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate

Professional Introduction to Rac-Methyl (1R,3S,4S)-4-Azido-3-Hydroxycyclohexane-1-Carboxylate (CAS No. 2770895-88-8)

Rac-Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate, a compound with the CAS number 2770895-88-8, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This molecule, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry.

The compound's structure is defined by a cyclohexane core substituted with an azido group at the 4-position, a hydroxyl group at the 3-position, and a methyl ester at the 1-position. The stereochemistry at the 1R, 3S, and 4S positions is critical, as it influences the compound's reactivity and biological activity. This precise arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

In recent years, there has been growing interest in the development of chiral building blocks that can be incorporated into drug candidates. Rac-Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate fits into this category well. Its azido group provides a versatile handle for further functionalization via azide chemistry, which includes click reactions and cross-coupling reactions. These transformations are essential in constructing intricate molecular architectures required for pharmaceutical applications.

The hydroxyl group at the 3-position adds another layer of reactivity, allowing for further derivatization through etherification or esterification reactions. This functionality is particularly useful in creating prodrugs or conjugates that enhance solubility or target specificity. The methyl ester at the 1-position can be hydrolyzed to yield a carboxylic acid, which can then be used in subsequent synthetic steps.

One of the most compelling aspects of this compound is its potential use in the synthesis of biologically active molecules. The cyclohexane scaffold is a common motif in many natural products and drug candidates due to its ability to mimic biological structures and interact with biological targets. By incorporating stereocenters at strategic positions within this scaffold, researchers can fine-tune the properties of their molecules to achieve desired pharmacological effects.

Recent studies have highlighted the importance of chirality in drug design. Molecules that lack proper stereochemical control often exhibit reduced efficacy or unexpected side effects. Rac-Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate provides a robust platform for exploring these stereochemical nuances. Its well-defined stereochemistry allows researchers to investigate how different spatial arrangements of atoms influence biological activity.

The azido group on this compound is particularly noteworthy for its utility in modern synthetic methodologies. Azides are widely used in "click chemistry" reactions, which enable rapid and efficient construction of complex molecular frameworks. These reactions are not only synthetically elegant but also highly atom-economical, making them attractive for industrial applications. The ability to incorporate an azido group into a chiral building block like this one opens up numerous possibilities for constructing enantiomerically pure compounds.

In addition to its synthetic utility, Rac-Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate has potential applications in medicinal chemistry. Researchers are exploring its use as a precursor for developing new drugs targeting various diseases. The cyclohexane core is found in many bioactive molecules, including antibiotics and anti-inflammatory agents. By leveraging this scaffold and its functional groups, scientists aim to create novel therapeutic entities with improved pharmacokinetic properties.

The hydroxyl group on this compound also offers opportunities for exploring prodrug strategies. Prodrugs are inactive precursors that are converted into active drugs within the body. By designing prodrugs based on this molecule, researchers can enhance oral bioavailability or target specific tissues more effectively. This approach is particularly relevant for drugs that suffer from poor solubility or rapid metabolism.

The synthesis of Rac-Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it increasingly feasible to construct such molecules with high enantiomeric purity. Techniques such as chiral auxiliary-assisted synthesis and transition metal-catalyzed asymmetric reactions have played crucial roles in achieving these goals.

One notable example is the use of chiral auxiliaries like tartaric acid derivatives or camphor sulfonic acid esters to direct asymmetric transformations at stereocenters within the cyclohexane ring. These methods allow for precise control over stereochemistry during synthesis, ensuring that the final product has the desired configuration. Additionally, transition metal catalysts such as palladium and ruthenium have been employed to facilitate key bond-forming steps with high selectivity.

The versatility of Rac-Methyl (1R,3S,4S)-4-azido-3-hydroxycyclohexane-1-carboxylate extends beyond its use as a building block in drug development. It also finds applications in materials science and catalysis. For instance, its azido group can be used to functionalize surfaces or create cross-linked polymers through click reactions with azide-reactive substrates.

The hydroxyl group provides another avenue for surface modification or polymerization reactions. By taking advantage of these functional groups along with the chiral nature of the molecule, researchers can design materials with tailored properties for specific applications.

In conclusion，Rac-Methyl (1R，3S，4S)-4-Azido-3-Hydroxycyclohexane-1-Carboxylate (CAS No．2770895—88—8) represents a significant advancement in chiral chemistry and pharmaceutical research．This molecule's complex structure，functional groups，and stereochemistry make it a valuable intermediate for synthesizing biologically active compounds．Its potential applications span drug development，prodrug design，and materials science，highlighting its versatility and importance．With ongoing research into asymmetric synthesis and modern synthetic methodologies，this compound will continue to play a crucial role in advancing chemical biology and medicinal chemistry．